Cas no 436086-92-9 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 436086-92-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD03444758
• CID: 330626
• Update Time: 2025-04-19

3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoicacid, a,3,5-trimethyl-
• 3-(3,5-DIMETHYL-PYRAZOL-1-YL)-2-METHYL-PROPIONIC ACID
• 3-(3,5-dimethylpyrazol-1-yl)-2-methylpropanoic acid
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

• MDL： MFCD03444758
• Inchi： 1S/C9H14N2O2/c1-6(9(12)13)5-11-8(3)4-7(2)10-11/h4,6H,5H2,1-3H3,(H,12,13)
• InChI Key： JQGMPUXUJVGEAE-UHFFFAOYSA-N
• SMILES： OC(C(C)CN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 182.10600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 55.12000
• LogP: 1.22060

3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles